![molecular formula C8H13ClF3N B6224404 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride CAS No. 2763776-28-7](/img/no-structure.png)
6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride
Overview
Description
6-(Trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride (TFMAH) is a fluorinated bicyclic amine that has been used in various scientific applications. It is a versatile compound that has been used in a variety of fields, including medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride has been used in various scientific research applications, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride has been used as a building block for the synthesis of various biologically active molecules, such as inhibitors of protein-protein interactions, and inhibitors of tyrosine kinases. In materials science, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride has been used in the synthesis of polymers, such as polyimides and polyesters. In biochemistry, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride has been used in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride is not well understood. However, it is believed that 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride acts as a proton acceptor, forming a complex with the protonated amine group. This complex is believed to be the active species in the reaction, and is thought to be responsible for the observed biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride are not well understood. However, it is believed that 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride may have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride may have the potential to modulate the activity of certain enzymes, such as protein kinases and phosphatases, and may have the potential to modulate the activity of certain receptors, such as G-protein coupled receptors.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride in laboratory experiments is its versatility. It can be used in a variety of reactions, with a wide range of starting materials. Additionally, it is relatively easy to synthesize, and is commercially available. The main limitation of using 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride in laboratory experiments is its cost, as it is relatively expensive compared to other compounds. Additionally, it is a relatively reactive compound, and can be easily degraded under certain conditions.
Future Directions
There are several potential future directions for the use of 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride. These include further investigation of its biochemical and physiological effects, as well as its potential use in the synthesis of new biologically active molecules. Additionally, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride could be used in the synthesis of new polymers, as well as in the synthesis of peptides and proteins. Finally, 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride could be used in the development of new drug delivery systems, such as nanocarriers or liposomes.
Synthesis Methods
6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride can be synthesized from commercially available starting materials through a variety of methods. The most common method is the reaction of trifluoromethyl iodide with 2-azabicyclo[3.2.1]octane in the presence of a base such as potassium carbonate. This reaction yields the desired 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride as a hydrochloride salt. Other methods of synthesis include the reaction of trifluoromethyl bromide with 2-azabicyclo[3.2.1]octane, the reaction of trifluoromethyl sulfonyl chloride with 2-azabicyclo[3.2.1]octane, and the reaction of trifluoromethyl triflate with 2-azabicyclo[3.2.1]octane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride involves the reaction of 3-azabicyclo[3.2.1]oct-3-ene with trifluoromethyl iodide followed by hydrochloric acid to yield the final product.", "Starting Materials": [ "3-azabicyclo[3.2.1]oct-3-ene", "Trifluoromethyl iodide", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-azabicyclo[3.2.1]oct-3-ene in dry THF, add trifluoromethyl iodide and stir at room temperature for 24 hours.", "Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate the solution under reduced pressure.", "Purify the crude product by recrystallization from ethanol to obtain 6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride as a white solid." ] } | |
CAS RN |
2763776-28-7 |
Product Name |
6-(trifluoromethyl)-3-azabicyclo[3.2.1]octane hydrochloride |
Molecular Formula |
C8H13ClF3N |
Molecular Weight |
215.6 |
Purity |
95 |
Origin of Product |
United States |
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